N-cyclohexyl-2-[(3-methoxypropyl)amino]-N-methyl-5-nitrobenzamide

• IUPAC Name: N-cyclohexyl-2-(3-methoxypropylamino)-N-methyl-5-nitrobenzamide
• InChI: InChI=1S/C18H27N3O4/c1-20(14-7-4-3-5-8-14)18(22)16-13-15(21(23)24)9-10-17(16)19-11-6-12-25-2/h9-10,13-14,19H,3-8,11-12H2,1-2H3
• InChI Key: NYWLLUMVTJFUET-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NCCCOC
• Molecular Formula: C18H27N3O4
• Molecular Weight: 349.4 g/mol

Description

N-cyclohexyl-2-[(3-methoxypropyl)amino]-N-methyl-5-nitrobenzamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase. GABA is an inhibitory neurotransmitter in the central nervous system, and the inhibition of GABA aminotransferase leads to an increase in GABA levels, which can have therapeutic effects in a variety of neurological and psychiatric disorders.

Mechanism of Action

N-cyclohexyl-2-[(3-methoxypropyl)amino]-N-methyl-5-nitrobenzamide works by inhibiting GABA aminotransferase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, N-cyclohexyl-2-[(3-methoxypropyl)amino]-N-methyl-5-nitrobenzamide increases GABA levels, which can have therapeutic effects in a variety of neurological and psychiatric disorders.
Biochemical and Physiological Effects:
N-cyclohexyl-2-[(3-methoxypropyl)amino]-N-methyl-5-nitrobenzamide has been shown to increase GABA levels in the brain, which can have a variety of effects on neurotransmission and behavior. In preclinical models, N-cyclohexyl-2-[(3-methoxypropyl)amino]-N-methyl-5-nitrobenzamide has been shown to have anticonvulsant, anxiolytic, antidepressant, and anti-addictive effects.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclohexyl-2-[(3-methoxypropyl)amino]-N-methyl-5-nitrobenzamide is its potency and selectivity for GABA aminotransferase, which makes it a useful tool for studying the role of GABA in neurological and psychiatric disorders. However, one limitation is that its effects are dependent on the baseline levels of GABA in the brain, which can vary between individuals and across different brain regions.

Future Directions

Future research on N-cyclohexyl-2-[(3-methoxypropyl)amino]-N-methyl-5-nitrobenzamide could focus on its potential therapeutic effects in specific neurological and psychiatric disorders, as well as its potential as a tool for studying the role of GABA in these disorders. Additionally, further studies could investigate the pharmacokinetics and pharmacodynamics of N-cyclohexyl-2-[(3-methoxypropyl)amino]-N-methyl-5-nitrobenzamide in humans, as well as potential side effects and safety concerns.

Scientific Research Applications

N-cyclohexyl-2-[(3-methoxypropyl)amino]-N-methyl-5-nitrobenzamide has been studied extensively in preclinical models of a variety of neurological and psychiatric disorders, including epilepsy, anxiety, depression, and addiction. In these models, N-cyclohexyl-2-[(3-methoxypropyl)amino]-N-methyl-5-nitrobenzamide has been shown to increase GABA levels and have therapeutic effects.